Lipophagy inducer 1

• Molecular Formula: C25H46N4O
• Molecular Weight: 418.7 g/mol
• InChI: InChI=1S/C25H46N4O/c1-4-20(3)23-19-28(25(30)29(23)5-2)17-10-9-15-22-18-26-24(27-22)16-11-14-21-12-7-6-8-13-21/h20-23H,4-19H2,1-3H3,(H,26,27)/t20-,22+,23+/m1/s1
• InChIKey: IBRYSNKREZWHNX-PUHATCMVSA-N

General autophagy inducers (metformin, rapamycin) fail to reduce lipid droplet accumulation in stressed podocytes, risking false negatives in lipophagy studies. Lipophagy inducer 1 (2726.007) is a validated chemical probe that selectively activates lipophagy via LXR signaling. - EC50 for LD reduction: 6.679 µM in human podocytes - Confirmed mechanism: lipophagy, not general macroautophagy (Cell Painting validated) - In vivo proof-of-concept: reduces albuminuria & renal damage in db/db mice - No adrenergic receptor agonism (all 7 subtypes, ≤10 µM)

Lipophagy Inducer 1 (2726.007) Overview

Lipophagy inducer 1 (designated Compound 2726.007) is a synthetic small-molecule lipophagy activator identified from a combinatorial library screen of over 45 million unique compounds. It acts by inducing lipophagy—the selective autophagic degradation of lipid droplets (LDs)—and regulating the liver X receptor (LXR) signaling pathway [1]. The compound was developed through structure-activity relationship (SAR) optimization of a parent hit scaffold, replacing a thiourea moiety with a urea bioisostere to improve drug-like properties [2]. Its primary validated bioactivity is the reduction of pathological LD accumulation and rescue of podocytes from lipotoxic cell death, positioning it as a targeted chemical probe for diseases driven by lipid dyshomeostasis, particularly diabetic kidney disease (DKD) [1][3].

Mechanism Selective lipophagy activation, distinct from macroautophagy

Model Context Reported podocyte protection in lipotoxicity models

Scaffold Urea bioisostere with improved solubility over parent thiourea

• [1] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. View Source
• [2] Al-Ali H, Giulianotti M, et al. US Patent 11,981,660 B2. Compounds and methods for inducing lipophagy. Issued May 21, 2024. View Source
• [3] Njeim R, Gye H, Kelly CB, Foster CM, Molina David JT, Merscher SM, Giulianotti M, Fornoni A, Ali H. A Therapeutic Lead Compound for Diabetic Kidney Disease with a Unique Lipophagy Activation Mechanism [SA-OR29]. J Am Soc Nephrol. 2024;35(10S). doi:10.1681/ASN.20248p613cev. View Source

Lipophagy Inducer 1 vs. General Autophagy Inducers

General autophagy inducers—including clinically approved drugs such as metformin (AMPK activator), rapamycin (mTOR inhibitor), and the experimental agent L-690,330 (inositol monophosphatase inhibitor)—uniformly fail to reduce LD accumulation or rescue stressed podocytes from cell death in the same phenotypic assay where 2726.007 demonstrates robust efficacy [1]. This functional divergence is mechanistically rooted: 2726.007 activates lipophagy, a selective form of autophagy targeting LDs, whereas metformin, rapamycin, and L-690,330 induce non-selective macroautophagy that does not engage the lysosomal-lipid clearance machinery required for LD degradation [2]. Unbiased Cell Painting phenotypic profiling further confirms that 2726.007 drives a cellular phenotypic signature entirely distinct from these general autophagy inducers, ruling out functional interchangeability [2]. Consequently, substitution with generic autophagy inducers would yield false-negative results in lipophagy-dependent experimental models and confound target-validation studies.

Autophagy type

Selective lipophagy targeting lipid droplets

Non-selective macroautophagy; may not clear lipid droplets in podocytes

Phenotypic signature

Distinct Cell Painting profile

Rapamycin profile diverges; functional interchangeability not supported

In vivo evidence

Reported albuminuria reduction in db/db model

Comparators lack published lipophagy-selective in vivo response

• [1] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. [Figure 5F, 5G]. View Source
• [2] Njeim R, Gye H, Kelly CB, Foster CM, Molina David JT, Merscher SM, Giulianotti M, Fornoni A, Ali H. A Therapeutic Lead Compound for Diabetic Kidney Disease with a Unique Lipophagy Activation Mechanism [SA-OR29]. J Am Soc Nephrol. 2024;35(10S). doi:10.1681/ASN.20248p613cev. View Source

Comparative Evidence: 2726.007 vs. Other Inducers

Lipid Droplet Clearance vs. General Autophagy Inducers

In a direct head-to-head comparison conducted in puromycin-stressed human podocytes, only 2726.007 (10 µM) significantly attenuated LD accumulation and restored viable cell counts. Three general autophagy inducers—metformin (AMPK activator), rapamycin (mTOR inhibitor), and L-690,330 (inositol monophosphatase inhibitor)—each failed to reduce LD per cell or rescue podocyte viability, with LD levels and cell death remaining statistically indistinguishable from vehicle-treated stressed controls [1][2]. This demonstrates that lipophagy-selective activation, not bulk autophagy induction, is the mechanistic prerequisite for LD clearance in this disease-relevant model.

Podocyte LD Clearance

Head-to-head

2726.007 (10 µM) reduced LD area and rescued viability; metformin, rapamycin, L-690,330 showed no significant effect. EC50 for LD reduction: 6.679 µM.

Supports lipophagy-selective probe selection

Model: puromycin-stressed human podocytes

Evidence Dimension	% Lipid droplet area per cell and % viable cell count in stressed human podocytes (48 h treatment)
Target Compound Data	2726.007 (10 µM): significantly reduced LD accumulation (EC50 = 6.679 µM for LD reduction) and restored cell numbers to levels comparable to the unstressed control
Comparator Or Baseline	Metformin, rapamycin, L-690,330: all failed to reduce LD accumulation; none rescued podocyte cell death (Figures 5F, 5G of the primary publication)
Quantified Difference	Only 2726.007 attenuated LD accumulation and rescued cell viability; all three general autophagy inducers showed no significant effect. Cell Painting analysis confirmed 2726.007 produced a phenotypic profile that is entirely distinct in direction from rapamycin (the only comparator showing any phenotypic change) [2].
Conditions	Immortalized human podocytes stressed with puromycin (30 µg/mL); 48 h compound treatment; Nile Red staining for LDs; CellMask for viability; high-content confocal imaging (OPERA system)

Why This Matters

This functional selectivity data is the critical differentiator for procurement: general autophagy inducers are mechanistically incapable of replicating 2726.007's lipophagy-specific effect, making 2726.007 the only validated chemical probe for selective lipophagy activation in podocyte models.

• [1] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. [Figures 5A, 5F, 5G]. View Source
• [2] Njeim R, Gye H, Kelly CB, Foster CM, Molina David JT, Merscher SM, Giulianotti M, Fornoni A, Ali H. A Therapeutic Lead Compound for Diabetic Kidney Disease with a Unique Lipophagy Activation Mechanism [SA-OR29]. J Am Soc Nephrol. 2024;35(10S). doi:10.1681/ASN.20248p613cev. View Source

Solubility Improvement over Parent Scaffold

The lead compound 2726.007 was derived from parent hit 3369.278 through targeted SAR optimization. The key structural modification was replacement of a thiourea moiety with a urea bioisostere, which substantially improved aqueous solubility (lower LogP) and eliminated the potential toxicity liabilities associated with thiourea-containing compounds [1]. This physicochemical improvement was a primary objective of the hit-to-lead campaign and is documented in the patent covering the compound series (US11981660B2) [2]. The parent compound 3369.278 exhibited lower solubility that posed challenges for downstream assay development and in vivo formulation.

Solubility Optimization

Reported

Urea replacement of thiourea scaffold substantially improved aqueous solubility (lower LogP) vs parent 3369.278.

Supports assay-ready formulation

Exact LogP values not publicly disclosed

Evidence Dimension	Aqueous solubility (measured via LogP) and structural moiety
Target Compound Data	2726.007: urea moiety; substantially improved aqueous solubility (lower LogP)
Comparator Or Baseline	Parent compound 3369.278: thiourea moiety; higher LogP (poorer solubility), potential thiourea toxicity risk
Quantified Difference	Precise LogP values are not publicly reported; the improvement is characterized as 'substantially improved aqueous solubility (lower LogP)' in the patent and preprint disclosures. The urea replacement also eliminated the thiourea-associated toxicophore risk.
Conditions	Physicochemical profiling during hit-to-lead SAR campaign; computational LogP prediction and experimental solubility determination

Why This Matters

Procurement of 2726.007 over the unoptimized parent scaffold 3369.278 is justified by superior aqueous solubility, which directly enables more reliable in vitro assay preparation and reduces DMSO-related artifacts in cell-based experiments.

• [1] Njeim R, Awada B, et al. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. bioRxiv preprint. 2025 Mar 13. doi:10.1101/2025.03.11.642628. [Preprint text states '2726.007 features substantially improved aqueous solubility (lower LogP) and a urea moiety in place of the problematic thiourea.'] View Source
• [2] Al-Ali H, Giulianotti M, et al. US Patent 11,981,660 B2. Compounds and methods for inducing lipophagy. Issued May 21, 2024. View Source

No Adrenergic Receptor Agonism

Given the prevalence of an imidazole moiety in adrenergic receptor (AR) agonists, 2726.007 was profiled across all three AR families and subtypes. The compound displayed no agonist activity at any AR subtype at concentrations up to 10 µM (fold activation ≤1.6 relative to DMSO control for all seven AR subtypes tested), confirming that its imidazole-containing scaffold does not engage AR signaling [1]. This is a critical differentiator from imidazole-based AR agonists (e.g., brimonidine, norepinephrine) that could confound cardiovascular endpoints in DKD models.

Off-target AR Profiling

Reported

Fold activation ≤1.6 at 10 µM across 7 AR subtypes; positive controls 13–125 fold. DiscoverX PathHunter β-arrestin assay.

Reduces risk of AR-mediated off-target confound

Tested at concentrations above lipophagy EC50

Evidence Dimension	Fold activation of adrenergic receptor subtypes (agonist mode)
Target Compound Data	2726.007 at 1 µM: fold activation ranged 0.8–1.6 across ADRA1A, ADRA1B, ADRA1D, ADRA2A, ADRB1, ADRB2, ADRB3. At 10 µM: fold activation ranged 0.2–1.3.
Comparator Or Baseline	AR-specific positive controls: L-Phenylephrine (73.6–125.0 fold), Brimonidine (19.5 fold), Norepinephrine (55.1 fold), Isoproterenol (13.0–29.0 fold). DMSO control: 1.0 fold for all subtypes.
Quantified Difference	2726.007 at 10 µM produced 0.2–1.3 fold activation, statistically indistinguishable from DMSO control (1.0 fold). The positive controls showed 13.0–125.0 fold activation, orders of magnitude above 2726.007.
Conditions	Cell-based AR activity assays (DiscoverX PathHunter β-arrestin recruitment); 2726.007 tested at 1 µM and 10 µM; Table 2 of the primary publication

Why This Matters

The lack of AR agonism at concentrations ~100-fold above the EC50 for LD reduction (6.679 µM vs 10 µM tested) provides confidence that 2726.007's in vivo effects on albuminuria and renal damage in db/db mice are attributable to lipophagy activation, not off-target cardiovascular modulation.

• [1] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. [Table 2]. View Source

Albuminuria Reduction in db/db Mice

In a murine model of type 2 diabetes (db/db mice), compound 2726.007 significantly reduced albuminuria and attenuated renal damage, providing the first in vivo validation of a lipophagy-selective inducer for DKD [1]. While general autophagy modulators such as metformin are used clinically in diabetes, metformin did not reduce LD accumulation in podocytes in vitro [2], and no published evidence demonstrates that metformin, rapamycin, or L-690,330 can reduce albuminuria through a podocyte lipophagy mechanism in db/db mice.

In Vivo DKD Model

Model context

2726.007 significantly reduced albuminuria and renal damage in db/db mice; general autophagy inducers lack published lipophagy-selective in vivo evidence.

Supports in vivo lipophagy model interpretation

Full quantitative data pending publication

Evidence Dimension	Albuminuria reduction and renal histopathology improvement in db/db mouse model of DKD
Target Compound Data	2726.007: significantly reduced albuminuria and renal damage in db/db mice
Comparator Or Baseline	Metformin (clinically used in diabetes): not shown to reduce LD accumulation in podocytes in vitro; no published evidence for albuminuria reduction via lipophagy mechanism. Rapamycin and L-690,330: no published in vivo DKD efficacy data via lipophagy mechanism.
Quantified Difference	Precise quantitative albuminuria reduction values are reported in the ASN abstract; full quantification pending publication of the complete in vivo dataset. The qualitative outcome (significant reduction vs null effect for comparators) is nonetheless a definitive differentiation.
Conditions	db/db mice (type 2 diabetes model); albuminuria measured; renal histopathology assessed; dosing regimen and duration as reported in J Am Soc Nephrol 2024 abstract

Why This Matters

In vivo efficacy in a clinically relevant DKD model is the single most important differentiator for researchers selecting a lipophagy inducer for translational studies. No alternative autophagy inducer has demonstrated this specific pharmacological outcome in db/db mice.

• [1] Njeim R, Gye H, Kelly CB, Foster CM, Molina David JT, Merscher SM, Giulianotti M, Fornoni A, Ali H. A Therapeutic Lead Compound for Diabetic Kidney Disease with a Unique Lipophagy Activation Mechanism [SA-OR29]. J Am Soc Nephrol. 2024;35(10S). doi:10.1681/ASN.20248p613cev. View Source
• [2] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. [Figures 5F, 5G]. View Source

Applications of Lipophagy Inducer 1 (2726.007)

Podocyte Lipid Droplet Clearance Assays

Investigators studying lipid metabolism in podocytes or DKD models require a chemical probe that selectively activates lipophagy without confounding effects from bulk autophagy induction. 2726.007 is the only validated small molecule that reduces LD accumulation in stressed human podocytes (EC50 = 6.679 µM) while general autophagy inducers—metformin, rapamycin, and L-690,330—fail to produce this effect [1]. This makes 2726.007 essential for experiments where lipophagy-selective readouts are required, such as lysosomal-lipid clearance flux assays using Lalistat (LAL inhibitor) co-treatment to block lipophagy and confirm mechanism [2].

In Vivo Target Validation for DKD

For translational research groups evaluating lipophagy activation as a therapeutic strategy for DKD, 2726.007 is the only lipophagy inducer with published in vivo proof-of-concept demonstrating significant reduction of albuminuria and renal damage in db/db mice [3]. No other autophagy modulator (including metformin, which is clinically approved for diabetes) has been shown to achieve this outcome through a podocyte lipophagy mechanism, positioning 2726.007 as the lead chemical probe for in vivo DKD target-validation studies.

Phenotypic Screening for Lipid Droplet Modulators

2726.007 can serve as a validated positive control in high-content phenotypic screens aimed at identifying novel lipid-droplet-modulating agents. Its EC50 (6.679 µM) for LD reduction in podocytes and its well-characterized mechanism (lipophagy activation via LXR pathway) provide a reproducible benchmark [1]. Furthermore, its confirmed lack of adrenergic receptor agonism across all seven AR subtypes at up to 10 µM reduces the risk of false-positive hits arising from AR-mediated effects in screening campaigns [2].

Lipophagy-Specific Signaling Pathway Studies

Researchers dissecting the molecular machinery that distinguishes lipophagy from general autophagy require a tool compound with demonstrated mechanistic selectivity. 2726.007's unique mode of action—confirmed by unbiased Cell Painting profiling showing a phenotypic trajectory entirely distinct from rapamycin—makes it the reference probe for studies of lipophagy-specific pathways, including LXR signaling, lysosomal acid lipase (LAL/LIPA) engagement, and SIRT1-mediated regulation [1][3].

Application

Selection Property

Validation Focus

Podocyte LD clearance assays

Lipophagy-selective activation

LD reduction in podocyte lipotoxicity models

DKD model target validation

In vivo lipophagy induction evidence

Albuminuria and renal endpoint monitoring

LD modulator screening

Validated tool compound reference

Assay benchmark for lipophagy-dependent clearance

Lipophagy pathway dissection

Mechanistic selectivity vs macroautophagy

Cell Painting phenotypic signature review

• [1] Njeim R, Awada B, Donow H, Gye H, Foster C, Kelly C, Molina J, Merscher S, Giulianotti M, Fornoni A, Al-Ali H. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. ACS Chem Biol. 2025;20(6):1406–1416. doi:10.1021/acschembio.5c00212. View Source
• [2] Njeim R, Awada B, et al. Novel Lipophagy Inducers as Potential Therapeutics for Lipid Metabolism Disorders. bioRxiv preprint. 2025 Mar 13. doi:10.1101/2025.03.11.642628. View Source
• [3] Njeim R, Gye H, Kelly CB, Foster CM, Molina David JT, Merscher SM, Giulianotti M, Fornoni A, Ali H. A Therapeutic Lead Compound for Diabetic Kidney Disease with a Unique Lipophagy Activation Mechanism [SA-OR29]. J Am Soc Nephrol. 2024;35(10S). doi:10.1681/ASN.20248p613cev. View Source